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Compound of Interest

Compound Name: 4-(2-Aminoethyl)-2-bromophenol

CAS No.: 98489-01-1

Cat. No.: B1235699

Get Quote

Technical Support Center: 4-(2-Aminoethyl)-2-
bromophenol
Executive Summary & Chemical Identity
Compound Name: 4-(2-Aminoethyl)-2-bromophenol Common Synonyms: 2-Bromotyramine;

3-Bromotyramine (based on tyramine numbering); 2-Bromo-4-hydroxyphenethylamine. CAS:

16750-67-7 (Free Base) / 98489-01-1 (General)

The Core Challenge: Researchers often treat this compound like standard Tyramine or

Dopamine, but the ortho-bromine substituent fundamentally alters its solubility landscape. The

bromine atom is electron-withdrawing, which significantly increases the acidity of the phenolic

hydroxyl group (lowering the pKa). This shifts the Isoelectric Point (pI) and creates a "solubility

dead-zone" at pH ranges where non-halogenated analogs might still be soluble. Furthermore,

the combination of an electron-rich amine and a phenol makes this molecule highly susceptible

to oxidative polymerization (turning pink/brown) in solution.

Mechanistic Insight: The "Zwitterion Trap"
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To troubleshoot solubility, you must understand the species distribution. Unlike simple amines,

this molecule is amphoteric.

The Amine (

): Basic. Accepts a proton to become

(Cationic).

The Phenol (

): Acidic. Donates a proton to become

(Anionic).

The Bromine Effect: The electronegative bromine at the ortho position stabilizes the

phenoxide anion via inductive withdrawal (

effect). This lowers the phenol pKa from

(Tyramine) to

.

The Consequence: At physiological pH (7.4) or slightly basic conditions used for extraction, the

molecule is likely to exist as a Zwitterion (

). Zwitterions have high crystal lattice energy and very poor solubility in both water and organic
solvents.

Visualization: pH-Dependent Speciation & Solubility
The following diagram illustrates the dominant species at different pH levels and the associated

solubility risks.

CATIONIC FORM
(Soluble in Water)

pH < 8.0
Species: HO-Ar-NH3+

ZWITTERION (The Trap)
(Insoluble / Precipitate)

pH ~ 8.5 - 9.5
Species: -O-Ar-NH3+

Add Base
(Deprotonate Phenol)

Add Acid
(Protonate Phenoxide)

ANIONIC FORM
(Soluble in High pH Water)

pH > 10.5
Species: -O-Ar-NH2

(HIGH OXIDATION RISK)

Add Base
(Deprotonate Amine)
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Figure 1: Speciation flow. The "Zwitterion Trap" (Red) represents the pH window of minimum

solubility where precipitation occurs.

Solvent Compatibility Matrix
Use this table to select the correct solvent system based on your experimental form.

Solvent System
Hydrobromide/Chlo
ride Salt

Free Base Notes

Water (pH < 7) Excellent
Good (converts to

salt)

Stable. Preferred for

storage.

Water (pH 7–9)
Poor (Precipitation

risk)
Very Poor

The "Zwitterion Trap."

Avoid this range.

DMSO Good Excellent

Best for biological

assays. Freeze-thaw

cycles can induce

oxidation.

Ethanol/Methanol Moderate Good

Salts may require

heating; Free base

dissolves well.

DCM / Ethyl Acetate Insoluble Good

Used for extraction.

Salt must be

neutralized first.

PBS (pH 7.4) Moderate to Poor Poor

Risk of slow

crystallization over

time.

Troubleshooting Guides (Q&A)
Issue 1: "My solution turned pink/brown overnight."
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Diagnosis: Oxidative Polymerization. Cause: Phenethylamines with free hydroxyl groups are

essentially catecholamine analogs. In the presence of oxygen and trace metals, they undergo

auto-oxidation to form quinones, which polymerize into melanin-like pigments. This is

accelerated at basic pH (Anionic form). Solution:

Lower the pH: Store the compound in acidic conditions (pH < 6).

Degas Solvents: Use argon/nitrogen-sparged water or DMSO.

Add Antioxidants: If compatible with your assay, add 0.1% Ascorbic Acid or Sodium

Metabisulfite to the stock solution.

Issue 2: "I cannot extract the compound into
Dichloromethane (DCM)."
Diagnosis: Incorrect Ionization State. Cause: You are likely trying to extract the salt or the

zwitterion. Salts are insoluble in DCM. The zwitterion is too polar. Solution:

You must drive the equilibrium to the neutral free base (non-charged amine, protonated

phenol).

However, this is tricky because high pH creates the anion.

Protocol: Adjust aqueous phase to pH ~10.0 (just enough to deprotonate the amine, but

potentially deprotonating the phenol). A better approach for this specific brominated

compound is using a polar organic solvent like n-Butanol or Ethyl Acetate for extraction

rather than non-polar DCM, or using a "salting out" method (saturating the aqueous phase

with NaCl) to force the organic species out.

Issue 3: "The compound precipitates when I add it to my
cell culture media."
Diagnosis: Buffer Shock / Common Ion Effect. Cause: Your stock is likely in DMSO or acidic

water. When added to media (pH 7.4), the local pH shift pushes the compound into the

Zwitterionic zone (pH 8–9 range locally during mixing) or the high salt concentration in media

reduces solubility (Salting Out). Solution:
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Serial Dilution: Do not add high-concentration stock directly to media. Perform an

intermediate dilution in PBS.

Check Concentration: Ensure the final concentration is below the thermodynamic solubility

limit (likely < 1 mM in neutral buffer).

Detailed Protocol: Solubility Optimization Workflow
This workflow is designed to determine the optimal conditions for your specific batch.

Reagents Required[1]
0.1 M HCl

0.1 M NaOH

Universal pH Indicator strips or Micro-pH probe

DMSO (Anhydrous)

Workflow Diagram
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Figure 2: Decision tree for solubilization strategies.

Step-by-Step Procedure
Primary Solubilization:

Weigh 5–10 mg of 4-(2-Aminoethyl)-2-bromophenol.
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Preferred: Add anhydrous DMSO to achieve a 50 mM stock. Vortex vigorously.

Alternative (Aqueous): Add 0.1 M HCl dropwise. The solid should dissolve instantly as the

ammonium salt forms.

Stability Check:

Observe the color.[1][2] Clear/Colorless is good.

If Pink: Oxidation has initiated. Discard if for sensitive quantitative analysis.

Dilution for Assay:

Dilute the stock into your buffer.

Critical Step: Measure the pH of the buffer after addition. If the pH drifts to 8.5–9.0, adjust

immediately back to 7.4 or lower to prevent zwitterionic precipitation.

References & Authoritative Sources
Physicochemical Principles: Stahl, P. H., & Wermuth, C. G. (Eds.).[2][3][4] (2002). Handbook

of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[5] (Standard text for

salt selection and solubility thermodynamics).

Compound Data: PubChem. 4-(2-Aminoethyl)-2-bromophenol (Compound CID 5323842).

National Library of Medicine.

pKa Methodologies: Williams, R. (2022).[1] pKa Data Compiled. Organic Chemistry Data.

(General reference for phenol/amine pKa shifts).

Oxidation Mechanisms: d'Ischia, M., et al. (2011). Oxidation of Catecholamines: Mechanisms

and Implications. (Provides mechanistic background on the oxidation of phenolic amines).

Disclaimer: This guide is for research use only. Always consult the Safety Data Sheet (SDS)

before handling brominated phenolic compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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